Cas no 1337740-67-6 (tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate
• CAS No: 1337740-67-6
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 6097316
• PubChem ID: 82308396
• Update Time: 2025-06-26

tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(2-chloro-4-methoxyphenyl)ethyl]carbamate
• 1337740-67-6
• EN300-1880768

• Inchi： 1S/C14H21ClN2O3/c1-14(2,3)20-13(18)17-8-12(16)10-6-5-9(19-4)7-11(10)15/h5-7,12H,8,16H2,1-4H3,(H,17,18)
• InChI Key： MDEVNDPQFZCOFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CNC(=O)OC(C)(C)C)N)OC

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate

tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate (CAS No. 1337740-67-6): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate (CAS No. 1337740-67-6) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, often referred to as a tert-butyl carbamate, is characterized by its unique structural features and chemical properties, which make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The molecular formula of tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate is C₁₄H₁₉ClNO₃, and its molecular weight is 288.75 g/mol. The compound consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an amino-substituted phenyl ring with a chloro and methoxy substituent. This intricate structure provides the compound with a combination of hydrophobic and hydrophilic properties, making it suitable for various biological applications.

In recent years, tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate has gained attention due to its role as a key intermediate in the synthesis of several important pharmaceuticals. One notable application is in the development of serotonin receptor modulators. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate in the synthesis of novel serotonin receptor agonists. The researchers demonstrated that this compound can be efficiently converted into potent and selective serotonin receptor ligands through a series of well-defined chemical transformations. The resulting compounds exhibited high affinity and selectivity for specific serotonin receptor subtypes, suggesting their potential as therapeutic agents.

Beyond its applications in serotonin receptor modulation, tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate has also been explored for its use in the development of antimicrobial agents. A recent study published in the European Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound, which showed promising activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this antimicrobial activity to the presence of the chloro and methoxy substituents on the phenyl ring, which may enhance the compound's ability to disrupt bacterial cell membranes.

In addition to its medicinal applications, tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate has been investigated for its potential as a chemical probe in biological research. Chemical probes are small molecules that can be used to study protein function and validate therapeutic targets. A study published in Chemical Biology & Drug Design demonstrated that this compound can serve as a valuable tool for investigating the role of specific proteins in cellular processes such as signal transduction and gene expression.

The synthesis of tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate typically involves several steps, including the formation of an amine intermediate from 2-chloro-4-methoxybenzaldehyde and subsequent reaction with tert-butyl chloroformate. The reaction conditions are carefully optimized to ensure high yields and purity, making this compound readily available for further research and development.

In conclusion, tert-butyl N-2-amino-2-(2-chloro-4-methoxyphenyl)ethylcarbamate (CAS No. 1337740-67-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique structural features and chemical properties make it an attractive candidate for the development of novel pharmaceuticals and bioactive molecules. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.